Cas no 2170556-18-8 (1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine)

• Product Name: 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine
• CAS No: 2170556-18-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD32701887
• CID: 5668857
• PubChem ID: 132254905
• Update Time: 2025-05-25

1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS040804534
• EN300-27122046
• 2170556-18-8
• 1-(1,1-dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine
• SCHEMBL19741280
• 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine

• MDL： MFCD32701887
• Inchi： 1S/C11H15NO/c1-11(2)10-4-3-8(6-12)5-9(10)7-13-11/h3-5H,6-7,12H2,1-2H3
• InChI Key： TWKDTISMIQLZHL-UHFFFAOYSA-N
• SMILES： O1CC2C=C(CN)C=CC=2C1(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine

Professional Introduction to 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine (CAS No. 2170556-18-8)

1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2170556-18-8, represents a unique structural motif that combines a benzofuran core with an amine functional group. The benzofuran scaffold is particularly noteworthy due to its prevalence in natural products and pharmaceuticals, where it often serves as a key pharmacophore. The presence of the amine group further enhances its potential as a building block for more complex molecules, making it a subject of intense interest for medicinal chemists.

The synthesis and characterization of 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine have been the focus of several recent studies aimed at exploring its pharmacological properties. The benzofuran ring system is known for its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. This versatility makes it an attractive scaffold for designing molecules with specific biological activities. The dimethyl substitution on the nitrogen atom of the amine group adds another layer of complexity, potentially influencing both the electronic properties and the solubility of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. Among these, benzofurans have emerged as particularly promising candidates due to their wide range of biological activities. For instance, derivatives of benzofuran have been shown to exhibit anti-inflammatory, anticancer, and antimicrobial properties. The compound 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine is no exception and has been investigated for its potential role in modulating various biological pathways.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. The benzofuran core can be further functionalized through various chemical reactions, allowing for the creation of libraries of derivatives with tailored properties. This approach is particularly useful in drug discovery pipelines, where high-throughput screening is often employed to identify lead compounds. The amine group also provides a handle for further modifications, such as coupling reactions with carboxylic acids or esters to form amides or peptides.

The pharmacological profile of 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine has been preliminarily explored in several in vitro studies. These investigations have revealed that the compound exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. The exact mechanism of action remains under investigation, but it is likely that the benzofuran core interacts with specific target proteins or enzymes within cellular pathways relevant to inflammation and infection.

The synthetic route to 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a substituted benzofuran precursor, followed by functionalization at the 5-position and subsequent introduction of the amine group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve some of these transformations efficiently.

The structural features of this compound make it an interesting candidate for further development in medicinal chemistry. The combination of the benzofuran scaffold and the amine group provides multiple opportunities for interaction with biological targets. Additionally, the dimethyl substitution on the nitrogen atom may influence the compound's metabolic stability and bioavailability upon administration.

In conclusion, 1-(1,1-Dimethyl-1,3-dihydro-2-benzofuran-5-yl)methanamine (CAS No. 2170556-18-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary pharmacological activity make it an attractive molecule for designing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like benzofurans, this compound is likely to play an important role in future drug development efforts.